2-Cyano-4-methoxy-5-n-butoxy phenylamine

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 2-amino-4-butoxy-5-methoxybenzonitrile
• InChI: InChI=1S/C12H16N2O2/c1-3-4-5-16-12-7-10(14)9(8-13)6-11(12)15-2/h6-7H,3-5,14H2,1-2H3
• InChI Key: BKRDPAJNDDWRCE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C(=C1)N)C#N)OC

Description

2-Cyano-4-methoxy-5-n-butoxy phenylamine is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-nitro-4-butoxy-5-methoxybenzonitrile (0.563 g, 2.24 mmol), Pd/C (0.035 g) and anhydrous ethanol (25.0 mL) were added into a round bottom flask. The solution was stirred and heated under reflux. Cyclohexene (1.15 mL) was added and refluxed until the disappearance of the starting materials as monitored by TLC. After cooling, the resulting mixture was filtered and washed with ethanol. The filtrate was concentrated to yield a solid product. The crude product was suspended in anhydrous ethanol (4 ml), stirred and heated to 40° C. to react for 30 min, then cooled to room temperature, filtered and air-dried to yield 0.352 g of light yellow solid product with a recovery rate of 71%.